Cas no 2228139-64-6 (3-(3-chloro-4-methylphenyl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(3-chloro-4-methylphenyl)-3,3-difluoropropan-1-ol
• CAS No: 2228139-64-6
• MF: C₁₀H₁₁ClF₂O
• MW: 220.643549203873
• CID: 6073849
• PubChem ID: 165969325
• Update Time: 2025-06-14

3-(3-chloro-4-methylphenyl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-methylphenyl)-3,3-difluoropropan-1-ol
• EN300-1959521
• 2228139-64-6

• Inchi： 1S/C10H11ClF2O/c1-7-2-3-8(6-9(7)11)10(12,13)4-5-14/h2-3,6,14H,4-5H2,1H3
• InChI Key： POJPFTKGJBJXFM-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C(CCO)(F)F

Computed Properties

• Exact Mass: 220.0466490g/mol
• Monoisotopic Mass: 220.0466490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(3-chloro-4-methylphenyl)-3,3-difluoropropan-1-ol

Comprehensive Overview of 3-(3-chloro-4-methylphenyl)-3,3-difluoropropan-1-ol (CAS No. 2228139-64-6)

3-(3-chloro-4-methylphenyl)-3,3-difluoropropan-1-ol (CAS No. 2228139-64-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a difluoropropanol backbone linked to a chloro-methylphenyl group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds are increasingly valued for their enhanced metabolic stability and bioavailability.

The growing demand for fluorinated building blocks in medicinal chemistry has propelled compounds like 3-(3-chloro-4-methylphenyl)-3,3-difluoropropan-1-ol into the spotlight. Fluorination is a key strategy in modern drug design, as it can improve a molecule's lipophilicity, membrane permeability, and resistance to enzymatic degradation. This aligns with current trends in the pharmaceutical industry, where AI-driven drug discovery and green chemistry are hot topics. Scientists are leveraging computational tools to predict the behavior of such compounds, reducing the need for extensive trial-and-error experimentation.

In addition to its pharmaceutical potential, 3-(3-chloro-4-methylphenyl)-3,3-difluoropropan-1-ol is also explored in material science. Its chloro and difluoro functional groups offer opportunities for further derivatization, enabling the creation of novel polymers or coatings with tailored properties. This versatility makes it a valuable asset in industries focusing on sustainable materials and high-performance additives, which are highly searched topics in scientific and industrial circles.

From a synthetic chemistry perspective, the compound's CAS No. 2228139-64-6 serves as a critical identifier for researchers sourcing high-purity samples. Laboratories prioritize compounds with well-documented CAS registry numbers to ensure reproducibility in experiments. This is especially relevant given the rise of open-access chemical databases and collaborative research platforms, where accurate chemical identifiers streamline data sharing and validation.

Environmental and safety considerations are also part of the discourse surrounding 3-(3-chloro-4-methylphenyl)-3,3-difluoropropan-1-ol. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's stability and low volatility align with the principles of green chemistry, a trending topic among environmentally conscious researchers. This focus on sustainability resonates with broader societal shifts toward eco-friendly industrial processes.

Looking ahead, the applications of 3-(3-chloro-4-methylphenyl)-3,3-difluoropropan-1-ol are expected to expand as interdisciplinary research progresses. Its compatibility with catalytic fluorination methods—another area of intense scientific interest—positions it as a candidate for scalable production. As the scientific community continues to explore fluorine chemistry and structure-activity relationships, this compound is likely to remain a subject of innovation and discovery.